N-[3-(dimethylamino)propyl]-4-(3-methylbutanoyl)-1H-pyrrole-2-carboxamide

• IUPAC Name: N-[3-(dimethylamino)propyl]-4-(3-methylbutanoyl)-1H-pyrrole-2-carboxamide
• InChI: InChI=1S/C15H25N3O2/c1-11(2)8-14(19)12-9-13(17-10-12)15(20)16-6-5-7-18(3)4/h9-11,17H,5-8H2,1-4H3,(H,16,20)
• InChI Key: GPKXJEQRYKSDMH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(=O)C1=CNC(=C1)C(=O)NCCCN(C)C
• Molecular Formula: C15H25N3O2
• Molecular Weight: 279.38 g/mol

Description

N-[3-(dimethylamino)propyl]-4-(3-methylbutanoyl)-1H-pyrrole-2-carboxamide, also known as DMHP, is a synthetic compound that belongs to the class of designer drugs. It has gained popularity in recent years due to its psychoactive effects and is often used as a recreational drug. However, its potential applications in scientific research have also been explored.

Scientific Research Applications

Cytotoxic Activity in Cancer Research

N-[3-(dimethylamino)propyl]-4-(3-methylbutanoyl)-1H-pyrrole-2-carboxamide and its derivatives have shown potential in cancer research, particularly due to their cytotoxic properties. Carboxamide derivatives of benzo[b][1,6]naphthyridines, which share a similar structure, have been tested for growth inhibitory properties against various cancer cell lines. These compounds demonstrated potent cytotoxic effects, with some showing IC(50) values less than 10 nM, indicating their potential effectiveness in cancer treatment (Deady et al., 2003).

DNA Recognition and Binding

Another area of application is in the recognition and binding of specific DNA sequences. Derivatives of this compound have been used in the development of pyrrole−imidazole polyamides. These compounds are capable of recognizing specific sequences in the minor groove of double-stranded DNA, showing potential for gene regulation and therapeutic applications (Swalley et al., 1996).

Synthesis of Heterocyclic Systems

The compound and its analogs are also valuable in the synthesis of polyfunctional heterocyclic systems. This application is crucial in the development of new pharmaceuticals and materials with diverse chemical structures and properties. For instance, methyl (E)‐2‐(acetylamino)‐3‐cyanoprop‐2‐enoate, a related compound, has been used as a versatile reagent for preparing polysubstituted heterocyclic systems such as pyrroles, pyrimidines, and isoxazoles (Pizzioli et al., 1998).

Development of Non-Linear Optical Materials

Studies have also explored the use of similar compounds in the development of non-linear optical (NLO) materials. For instance, a study on ethyl 4-[3-(4-dimethylamino-phenyl)-acryloyl]-3,5-dimethyl-1H-pyrrole-2-carboxylate, a compound related to this compound, found its potential utility as an NLO material (Singh et al., 2014).